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Compound of Interest

Compound Name: Iodine tin

Cat. No.: B15928397

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis and growth of single

crystals of tin(II) iodide (SnI₂). The methodologies covered include solution growth, chemical

vapor transport (CVT), and the Bridgman-Stockbarger technique. These protocols are designed

to be a valuable resource for researchers in materials science, chemistry, and physics,

providing a foundation for obtaining high-quality single crystals for further investigation.

Solution Growth Method
The solution growth method is a cost-effective and accessible technique for growing single

crystals. It relies on the principle of creating a supersaturated solution from which crystals can

nucleate and grow as the solubility of the solute decreases, typically through slow cooling or

solvent evaporation.

Experimental Protocol: Slow Cooling of a Saturated
Solution

Synthesis of SnI₂ Powder (if not commercially available):
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React stoichiometric amounts of high-purity tin (Sn) and iodine (I₂) in a sealed, evacuated

quartz ampoule.

Slowly heat the ampoule to 250 °C and hold for 24 hours.

Cool the ampoule slowly to room temperature. The resulting product is polycrystalline SnI₂

powder.

Preparation of a Saturated Solution:

Choose a suitable solvent. Common solvents for inorganic iodides include

dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or a mixed solvent system.

Prepare a saturated solution of SnI₂ by adding the powder to the solvent at an elevated

temperature (e.g., 60-80 °C) with constant stirring until no more solute dissolves.

Crystal Growth by Slow Cooling:

Filter the hot, saturated solution to remove any undissolved impurities.

Transfer the clear, saturated solution to a clean crystallizing dish or beaker.

Cover the container and place it in a temperature-controlled environment that allows for

slow cooling. A programmable oven or a well-insulated container (like a Dewar flask filled

with hot water) can be used.

A typical cooling rate is 0.1-0.5 °C per hour.

Crystals will form as the solution cools and becomes supersaturated.

Crystal Harvesting:

Once the solution has reached room temperature and crystal growth has ceased, carefully

decant the solvent.

Wash the crystals with a small amount of cold, fresh solvent to remove any residual

solution.
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Dry the crystals under a gentle stream of inert gas or in a vacuum desiccator.

Data Presentation
Parameter Value

Starting Materials High-purity Sn powder, I₂ crystals

Solvent
Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO)

Saturation Temperature 60 - 80 °C

Cooling Rate 0.1 - 0.5 °C/hour

Expected Crystal Size Millimeter-scale

Experimental Workflow
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Caption: Workflow for Solution Growth of SnI₂ Crystals.

Chemical Vapor Transport (CVT) Method
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Chemical Vapor Transport is a technique used to grow high-purity single crystals of materials

that are not easily grown from a melt or solution. The material to be grown is reacted with a

transport agent to form a volatile gaseous species, which then decomposes back into the

original material and the transport agent at a different temperature, leading to crystal growth.

Experimental Protocol
Ampoule Preparation:

Start with a high-purity quartz ampoule (e.g., 20 cm in length, 1.5 cm inner diameter).

Clean the ampoule thoroughly and bake it at a high temperature under vacuum to remove

any volatile impurities.

Loading the Ampoule:

Place the polycrystalline SnI₂ source material (synthesized as described in 2.1.1) at one

end of the ampoule (the source zone).

Introduce a small amount of a transport agent, typically iodine (I₂), into the ampoule.

Sealing the Ampoule:

Evacuate the ampoule to a high vacuum (e.g., 10⁻⁶ Torr) and seal it using a hydrogen-

oxygen torch.

Crystal Growth:

Place the sealed ampoule in a two-zone tube furnace.

The source zone (containing the SnI₂ and I₂) is heated to a higher temperature (T₂), while

the other end of the ampoule (the growth zone) is maintained at a slightly lower

temperature (T₁).

The SnI₂ reacts with the I₂ to form a gaseous tin iodide complex (e.g., SnI₄).

This gaseous complex diffuses to the cooler growth zone, where it decomposes,

depositing SnI₂ as single crystals and releasing the I₂ transport agent, which then diffuses
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back to the source zone to react with more SnI₂.

The process is allowed to proceed for several days to a week to grow crystals of a suitable

size.

Crystal Harvesting:

After the growth period, the furnace is slowly cooled to room temperature.

The ampoule is carefully opened in a fume hood to retrieve the grown crystals.

Data Presentation
Parameter Value

Source Material Polycrystalline SnI₂

Transport Agent Iodine (I₂)

Ampoule Dimensions Length: 20 cm, Inner Diameter: 1.5 cm

Source Zone Temperature (T₂) ~300 °C

Growth Zone Temperature (T₁) ~250 °C

Growth Duration 72 - 168 hours

Expected Crystal Size Plate-like crystals, up to several millimeters
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Caption: Workflow for Chemical Vapor Transport of SnI₂.

Bridgman-Stockbarger Method
The Bridgman-Stockbarger method is a melt growth technique used to produce large single

crystals. Polycrystalline material is melted in a crucible, which is then slowly moved through a

temperature gradient to induce directional solidification.
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Experimental Protocol
Crucible Preparation:

Select a crucible made of a material that is inert to molten SnI₂, such as quartz or graphite.

The crucible should have a conical tip to promote the growth of a single nucleus.

Load the crucible with high-purity polycrystalline SnI₂.

Sealing:

The crucible is typically sealed in an evacuated quartz ampoule to prevent sublimation and

decomposition of the SnI₂ at high temperatures.

Crystal Growth:

The sealed ampoule is placed in a vertical two-zone Bridgman furnace.

The upper zone of the furnace is heated to a temperature above the melting point of SnI₂

(320 °C), ensuring the entire charge is molten.

The lower zone is maintained at a temperature below the melting point.

The ampoule is then slowly lowered from the hot zone to the cold zone at a precisely

controlled rate.

Solidification begins at the conical tip of the crucible, and a single crystal propagates up

through the melt as the ampoule moves through the temperature gradient.

Cooling and Harvesting:

Once the entire charge has solidified, the furnace is slowly cooled to room temperature to

minimize thermal stress on the grown crystal.

The single crystal boule is then carefully removed from the crucible.

Data Presentation
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Parameter Value

Starting Material High-purity polycrystalline SnI₂

Crucible Material Quartz or Graphite

Hot Zone Temperature ~350 °C

Cold Zone Temperature ~300 °C

Translation Rate 1 - 5 mm/hour

Expected Crystal Size Large boules, centimeter-scale
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Caption: Workflow for Bridgman-Stockbarger Growth of SnI₂.

Characterization
X-ray Diffraction (XRD)
Single-crystal X-ray diffraction is the definitive technique for confirming the crystal structure and

quality of the grown SnI₂ crystals.
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Procedure: A small, high-quality single crystal is mounted on a goniometer. The crystal is

then irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected.

Expected Results: The diffraction data can be used to determine the unit cell parameters,

space group, and atomic coordinates. For SnI₂, the expected crystal structure is monoclinic

with the space group C2/m.[1]

Data Presentation
Parameter Expected Value

Crystal System Monoclinic

Space Group C2/m

Lattice Parameters a ≈ 14.5 Å, b ≈ 4.5 Å, c ≈ 10.8 Å, β ≈ 91.5°

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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